N-(2-(benzo[d]thiazol-2-yl)phenyl)-2-((4-methoxyphenyl)thio)acetamide

• IUPAC Name: N-[2-(1,3-benzothiazol-2-yl)phenyl]-2-(4-methoxyphenyl)sulfanylacetamide
• InChI: InChI=1S/C22H18N2O2S2/c1-26-15-10-12-16(13-11-15)27-14-21(25)23-18-7-3-2-6-17(18)22-24-19-8-4-5-9-20(19)28-22/h2-13H,14H2,1H3,(H,23,25)
• InChI Key: YWUUGXZGXGWWNW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)SCC(=O)NC2=CC=CC=C2C3=NC4=CC=CC=C4S3
• Molecular Formula: C22H18N2O2S2
• Molecular Weight: 406.5 g/mol
• CAS No.: 941951-34-4

Description

N-(2-(benzo[d]thiazol-2-yl)phenyl)-2-((4-methoxyphenyl)thio)acetamide is a useful research compound. Its molecular formula is C22H18N2O2S2 and its molecular weight is 406.52. The purity is usually 95%.
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Scientific Research Applications

Antitumor and Anticancer Activities

Research has highlighted the synthesis of benzothiazole derivatives, showcasing their potential in antitumor activity. A study by Yurttaş, Tay, and Demirayak (2015) synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, showing considerable anticancer activity against various cancer cell lines. This suggests the compound's role in developing anticancer therapies, emphasizing its efficacy against specific neoplastic diseases (Yurttaş, Tay, & Demirayak, 2015).

COX Inhibitory Activity

Ertas et al. (2022) synthesized derivatives incorporating a 4-methoxyphenyl group that exhibited strong inhibitory activity on COX-2 enzymes, highlighting the compound's potential in anti-inflammatory applications. The study also performed molecular docking studies to support the molecule's selectivity, indicating its promise in designing selective COX-2 inhibitors (Ertas et al., 2022).

Antimicrobial and Antioxidant Agents

Compounds synthesized with benzothiazole moieties have shown potent antimicrobial and antioxidant activities. For instance, Naraboli and Biradar (2017) synthesized benzodiazepines bearing benzimidazole/benzothiazole and indole moieties that exhibited significant antimicrobial and antioxidant activities. This indicates the potential of such compounds in developing new antimicrobial and antioxidant agents (Naraboli & Biradar, 2017).

Antibacterial Agents

Ramalingam, Ramesh, and Sreenivasulu (2019) synthesized acetamide derivatives with antibacterial activity, highlighting the structure-activity relationship and the potential use of these compounds in fighting bacterial infections (Ramalingam, Ramesh, & Sreenivasulu, 2019).

Antioxidant and Anti-inflammatory Compounds

Koppireddi et al. (2013) explored the synthesis of novel acetamide derivatives for their anti-inflammatory and antioxidant activity, demonstrating compounds with potent efficacy in various assays. This research supports the development of therapeutic agents targeting oxidative stress and inflammation (Koppireddi et al., 2013).